Cas no 154456-97-0 ((S)-2-Benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate)

• Product Name: (S)-2-Benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate
• CAS No: 154456-97-0
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• MDL: MFCD08272892
• CID: 1328872
• PubChem ID: 10958148
• Update Time: 2025-10-29

(S)-2-Benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-oxo-, 1-(1,1-dimethylethyl)2-(phenylmethyl) ester, (2S)-
• Benzyl (S)-1-Boc-4-oxo-2-pyrrolidinecarboxylate
• N-(tert-butyloxycarbonyl)-4-oxoproline benzyl ester
• 2-benzyl 1-(tert-butyl) 4-oxopyrrolidine-1,2-dicarboxylate
• (S)-2-benzyl1-tert-butyl4-oxopyrrolidine-1,2-dicarboxylate(WXC07842)
• (S)-4-Oxopyrrolidine-1,2-dicarboxylic acid 2-benzyl ester 1-tert-butyl ester
• (S)-2-benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate
• JBOGNSRGCLEJEM-AWEZNQCLSA-N
• N-(tert-Butoxycarbonyl)-4-oxo-L-proline benzyl ester
• 2-Benzyl 1-(tert-butyl) (S)-4-oxopyrrolidine-1,2-dicarboxylate
• (2S)- 4-Oxo-1,2-pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) 2-(phenylmethyl) ester
• (S)-4-Oxo-pyrrolidine-1,2-dicarboxylic acid 2-benzyl es
• XH0506
• Benzyl (S)-1-Boc-4-oxopyrrolidine-2-carboxylate
• CS-0047116
• AKOS030230951
• 2-O-benzyl 1-O-tert-butyl (2S)-4-oxopyrrolidine-1,2-dicarboxylate
• AS-71081
• W15860
• MFCD08272892
• 2-benzyl 1-tert-butyl (2S)-4-oxopyrrolidine-1,2-dicarboxylate
• 154456-97-0
• SCHEMBL204505
• (S)-2-BENZYL1-TERT-BUTYL4-OXOPYRROLIDINE-1,2-DICARBOXYLATE
• Benzyl(S)-1-Boc-4-oxo-2-pyrrolidinecarboxylate
• A1-04214
• (S)-4-Oxo-pyrrolidine-1,2-dicarboxylic acid 2-benzyl ester 1-tert-butyl ester
• (S)-2-Benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate

• MDL： MFCD08272892
• Inchi： 1S/C17H21NO5/c1-17(2,3)23-16(21)18-10-13(19)9-14(18)15(20)22-11-12-7-5-4-6-8-12/h4-8,14H,9-11H2,1-3H3/t14-/m0/s1
• InChI Key： JBOGNSRGCLEJEM-AWEZNQCLSA-N
• SMILES： O(C(N1CC(C[C@H]1C(=O)OCC1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.14197277g/mol
• Monoisotopic Mass: 319.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate

Comprehensive Overview of (S)-2-Benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate (CAS No. 154456-97-0)

The compound (S)-2-Benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate (CAS No. 154456-97-0) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the pyrrolidine core and benzyl and tert-butyl protecting groups, make it a valuable building block for asymmetric synthesis. Researchers and manufacturers frequently search for this compound due to its role in producing enantiomerically pure APIs (Active Pharmaceutical Ingredients), a growing demand in the pharmaceutical industry.

In recent years, the focus on chiral synthesis and green chemistry has intensified, with (S)-2-Benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate gaining attention for its potential in reducing waste and improving reaction efficiency. Its CAS No. 154456-97-0 is often queried in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial settings. The compound’s dicarboxylate functionality also aligns with trends in sustainable catalysis, as it can participate in metal-free reactions, a hot topic in modern synthetic chemistry.

From a technical perspective, the pyrrolidine scaffold in this compound is a privileged structure in drug discovery, frequently appearing in molecules targeting CNS disorders and metabolic diseases. The benzyl and tert-butyl groups enhance solubility and stability, critical for handling and storage. Users often search for "synthesis methods for 154456-97-0" or "applications of (S)-2-Benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate," highlighting the need for practical guidance. Recent publications emphasize its use in multicomponent reactions, a technique gaining traction for its atom economy and scalability.

Another trending topic is the integration of machine learning in predicting reaction outcomes involving chiral intermediates like this compound. Platforms like IBM RXN for Chemistry and Elsevier’s Reaxys now leverage AI to optimize synthetic routes, making CAS No. 154456-97-0 a relevant case study. Additionally, the rise of continuous flow chemistry has spurred interest in adapting such intermediates for automated systems, reducing human error and improving yield.

Quality control is another critical aspect, with analytical techniques like HPLC and NMR being essential for verifying the enantiomeric purity of (S)-2-Benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate. Regulatory bodies increasingly demand stringent purity standards, driving searches for "certified reference standards for 154456-97-0." Suppliers offering detailed COAs (Certificates of Analysis) are preferred, reflecting the industry’s shift toward transparency and compliance.

In summary, (S)-2-Benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate (CAS No. 154456-97-0) embodies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, sustainable synthesis, and cutting-edge technologies like AI-assisted research, making it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule remains a focal point for advancements in synthetic methodology and industrial applications.